Cas no 691007-07-5 ((E)-4-(2,4-Difluorobenzoyl)piperidine Oxime)

• Product Name: (E)-4-(2,4-Difluorobenzoyl)piperidine Oxime
• CAS No: 691007-07-5
• MF: C₁₂H₁₄F₂N₂O
• MW: 240.249169826508
• CID: 1065330
• PubChem ID: 11379457
• Update Time: 2025-04-20

(E)-4-(2,4-Difluorobenzoyl)piperidine Oxime Chemical and Physical Properties

Names and Identifiers

• (E)-4-(2,4-Difluorobenzoyl)piperidine Oxime
• (E)-1-(2,4-Difluorophenyl)-N-hydroxy-1-(4-piperidinyl)methanimine
• benzyl 2,4-difluorophenylcarbamate
• 691007-07-5
• (Z)-(2,4-Difluorophenyl)-(4-piperidyl)methanone Oxime
• (NE)-N-[(2,4-difluorophenyl)-piperidin-4-ylmethylidene]hydroxylamine
• (Z)-4-(2,4-Difluorobenzoyl)piperidine Oxime
• Methanone, (2,4-difluorophenyl)-4-piperidinyl-, oxime, (1Z)-; (Z)-(2,4-Difluorophenyl)-4-piperidinylmethanone oxime
• SCHEMBL4718081
• Iloperidone Impurity 9
• 691007-05-3
• DTXSID30434652
• (Z)-(2,4-Difluorophenyl)(piperidin-4-yl)methanone oxime
• AG-G-68616
• (Z)-(2,4-difluorophenyl)-4-piperidinyl-Methanone oxime
• (2,4-Difluorophenyl)-4-piperidinylmethanone oxime, (E)-
• JP3VXV47CL
• DB-290321
• (E)-(2,4-Difluorophenyl)-4-piperidinylmethanone oxime
• Methanone, (2,4-difluorophenyl)-4-piperidinyl-, oxime, (E)-

• Inchi： 1S/C12H14F2N2O/c13-9-1-2-10(11(14)7-9)12(16-17)8-3-5-15-6-4-8/h1-2,7-8,15,17H,3-6H2/b16-12+
• InChI Key： DAQWROFRHWHKFE-FOWTUZBSSA-N
• SMILES： FC1C=C(C=CC=1/C(/C1CCNCC1)=N/O)F

Computed Properties

• Exact Mass: 240.10700
• Monoisotopic Mass: 240.10741940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.6Ų

Experimental Properties

• PSA: 44.62000
• LogP: 2.47150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes